2-Chloro-5-[2-(nitromethylidene)imidazolidin-1-yl]pyridine

• CAS No.: 130400-55-4
• Molecular Formula: C9H9ClN4O2
• Molecular Weight: 240.64 g/mol
• IUPAC Name: 2-chloro-5-[2-(nitromethylidene)imidazolidin-1-yl]pyridine
• InChI: InChI=1S/C9H9ClN4O2/c10-8-2-1-7(5-12-8)13-4-3-11-9(13)6-14(15)16/h1-2,5-6,11H,3-4H2
• InChI Key: BONVNNBQRUDIOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=C[N+](=O)[O-])N1)C2=CN=C(C=C2)Cl

Description

2-Chloro-5-[2-(nitromethylidene)imidazolidin-1-yl]pyridine is a useful research compound. Its molecular formula is C9H9ClN4O2 and its molecular weight is 240.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-(6-chloro-3-pyridyl)-1,2-diaminoethane (0.7 g, 0.0041 mol)(ex Example 4), 1,1-bis(methylthio)-2-nitroethene (0.7 g, 0.0042 mol) and ethanol (25 ml) was heated under reflux for 24 hours. The resulting mixture was evaporated to leave a dark brown oil which was subjected to flash chromatography on a silica column using silica gel, 230 to 400 US mesh (0.062 mm to 0.037 mm), and with 2% w methanol in dichloromethane as eluent. The resulting product was recrystallized from ethanol to give 2-nitromethylene-1-(6-chloro-3-pyridyl)imidazolidine as a pale yellow solid (0.225 g, 25%), m.p. 201° C.